Characterization and application of the Fe(ii) and α-ketoglutarate dependent hydroxylase FrbJ†

Chemical Communications Pub Date: 2011-08-10 DOI: 10.1039/C1CC13597J

Abstract

The Fe(II) and α-ketoglutarate-dependent hydroxylase FrbJ was previously demonstrated to utilize FR-900098 synthesizing a second phosphonate FR-33289. Here we assessed its ability to hydroxylate other possible substrates, generating a library of potential antimalarial compounds. Through a series of bioassays and in vitro experiments, we identified two new antimalarials.

Graphical abstract: Characterization and application of the Fe(ii) and α-ketoglutarate dependent hydroxylase FrbJ
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